Cas no 1388058-72-7 (O-(2-methoxy-4-nitrophenyl)methylhydroxylamine)

• Product Name: O-(2-methoxy-4-nitrophenyl)methylhydroxylamine
• CAS No: 1388058-72-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6400490
• PubChem ID: 165744074
• Update Time: 2025-06-08

O-(2-methoxy-4-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-methoxy-4-nitrophenyl)methylhydroxylamine
• 1388058-72-7
• O-[(2-methoxy-4-nitrophenyl)methyl]hydroxylamine
• EN300-1856443

• Inchi： 1S/C8H10N2O4/c1-13-8-4-7(10(11)12)3-2-6(8)5-14-9/h2-4H,5,9H2,1H3
• InChI Key： MWAULRNKGXIYHL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CON)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.3Ų

Additional information on O-(2-methoxy-4-nitrophenyl)methylhydroxylamine

Recent Advances in the Study of O-(2-methoxy-4-nitrophenyl)methylhydroxylamine (CAS: 1388058-72-7)

O-(2-methoxy-4-nitrophenyl)methylhydroxylamine (CAS: 1388058-72-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the context of targeted therapies and enzyme inhibition. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the use of O-(2-methoxy-4-nitrophenyl)methylhydroxylamine as a precursor in the synthesis of hydroxamic acid derivatives. Hydroxamic acids are known for their ability to chelate metal ions, making them valuable in the design of inhibitors for metalloenzymes such as histone deacetylases (HDACs) and matrix metalloproteinases (MMPs). A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against HDACs, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of new anticancer agents.

In addition to its role in enzyme inhibition, O-(2-methoxy-4-nitrophenyl)methylhydroxylamine has been investigated for its utility in bioorthogonal chemistry. A recent report in Angewandte Chemie (2024) described its use as a reactive handle for the site-specific modification of proteins and peptides. The compound's unique reactivity profile allows for selective conjugation under mild conditions, making it a promising tool for the development of bioconjugates and targeted drug delivery systems. This application is particularly relevant in the context of antibody-drug conjugates (ADCs), where precise control over conjugation chemistry is critical for maintaining therapeutic efficacy and minimizing off-target effects.

Further studies have explored the pharmacokinetic and toxicological properties of O-(2-methoxy-4-nitrophenyl)methylhydroxylamine and its derivatives. Research published in Drug Metabolism and Disposition (2023) investigated the metabolic stability and clearance rates of these compounds in preclinical models. The results indicated favorable pharmacokinetic profiles, with moderate plasma protein binding and good oral bioavailability. However, some derivatives exhibited dose-dependent hepatotoxicity, underscoring the need for further optimization to improve safety profiles.

In conclusion, O-(2-methoxy-4-nitrophenyl)methylhydroxylamine (CAS: 1388058-72-7) represents a promising scaffold for the development of novel therapeutic agents and chemical tools. Its versatility in synthetic chemistry, combined with its biological activity, makes it a valuable asset in drug discovery efforts. Future research should focus on addressing the toxicity concerns and expanding its applications in targeted therapies and bioconjugation strategies. The continued exploration of this compound is likely to yield significant advancements in the field of chemical biology and medicinal chemistry.